N-(4-fluorophenyl)-2-(3-(4-methoxybenzyl)-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl]acetamide
• InChI: InChI=1S/C27H23FN4O3/c1-17-3-12-23-22(13-17)25-26(32(23)15-24(33)30-20-8-6-19(28)7-9-20)27(34)31(16-29-25)14-18-4-10-21(35-2)11-5-18/h3-13,16H,14-15H2,1-2H3,(H,30,33)
• InChI Key: LBDPSFWKAYCWMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=C(C=C4)OC)CC(=O)NC5=CC=C(C=C5)F
• Molecular Formula: C27H23FN4O3
• Molecular Weight: 470.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a pyrimidinone ring fused with an indole ring, which is substituted with a methoxybenzyl group and a fluorophenyl group. The presence of these functional groups suggests that this compound could have interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidinone and indole rings, and the attachment of the methoxybenzyl and fluorophenyl groups. Without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The pyrimidinone and indole rings are aromatic, which means they are stable and can participate in pi stacking interactions. The methoxybenzyl and fluorophenyl groups could influence the compound’s physical and chemical properties, as well as its biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could increase its lipophilicity, which could influence its solubility and permeability.

Scientific Research Applications

Synthesis and Pharmaceutical Application

The chemical compound is related to a broad class of compounds synthesized for various pharmacological studies. Although the exact compound was not directly found in the literature, related compounds have been explored for their potential in treating various conditions. For instance, compounds within the same family have been synthesized and evaluated for their antiallergic properties, with specific modifications to the chemical structure resulting in significant improvements in potency against allergic reactions in preclinical studies. This suggests a potential pathway for the development of novel antiallergic agents by exploring the chemical space around the N-(4-fluorophenyl)-2-(3-(4-methoxybenzyl)-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide structure (Cecilia Menciu et al., 1999).

Anticancer Activity

Another area of application for related compounds is in the field of anticancer research. The synthesis of novel compounds with specific structural features has been undertaken with the aim of evaluating their potential as antimicrobial and anticancer agents. This includes the development of derivatives that have shown promising results in preliminary antibacterial and antifungal screenings, suggesting a potential for further exploration in cancer research (B. Debnath & S. Ganguly, 2015).

Analgesic Properties

Compounds related to this compound have also been synthesized and evaluated for their potential as analgesic agents. These studies have identified specific derivatives that exhibit promising analgesic activity, comparable to reference drugs, indicating a potential application in pain management (F. Fouchard et al., 2001).

Antiviral and Anti-Hepatitis B Applications

The structural motif of the compound has also been explored for its potential application in antiviral therapy, particularly against hepatitis B. Research into similar compounds has led to the development of inhibitors with significant activity against the hepatitis B virus, highlighting the potential for these molecules to serve as a basis for the development of new antiviral drugs (A. Ivashchenko et al., 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.